Cas no 1261911-21-0 (3-(2-carboxyphenyl)-4-fluorobenzoic Acid)

3-(2-Carboxyphenyl)-4-fluorobenzoic acid is a fluorinated aromatic dicarboxylic acid derivative with applications in pharmaceutical and organic synthesis. Its bifunctional structure, featuring both a carboxyl group and a fluorine-substituted aromatic ring, makes it a versatile intermediate for constructing complex molecules. The fluorine atom enhances electronic properties, potentially improving binding affinity in drug design, while the dual carboxyl groups offer reactive sites for further functionalization. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules, given its ability to modulate physicochemical properties. High purity and consistent quality ensure reliable performance in research and industrial applications.
3-(2-carboxyphenyl)-4-fluorobenzoic Acid structure
1261911-21-0 structure
Product Name:3-(2-carboxyphenyl)-4-fluorobenzoic Acid
CAS No:1261911-21-0
MF:C14H9FO4
MW:260.217267751694
MDL:MFCD18312665
CID:1219306
PubChem ID:53218391
Update Time:2025-10-28

3-(2-carboxyphenyl)-4-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-carboxyphenyl)-4-fluorobenzoic Acid
    • 1261911-21-0
    • MFCD18312665
    • DTXSID00683332
    • 2-(5-Carboxy-2-fluorophenyl)benzoic acid, 95%
    • 2-(5-CARBOXY-2-FLUOROPHENYL)BENZOIC ACID
    • 6'-Fluoro[1,1'-biphenyl]-2,3'-dicarboxylic acid
    • MDL: MFCD18312665
    • Inchi: 1S/C14H9FO4/c15-12-6-5-8(13(16)17)7-11(12)9-3-1-2-4-10(9)14(18)19/h1-7H,(H,16,17)(H,18,19)
    • InChI Key: RJMNBSZDRPJPPE-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(=O)O)C=C1C1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 260.04848693g/mol
  • Monoisotopic Mass: 260.04848693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 74.6Ų

3-(2-carboxyphenyl)-4-fluorobenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB318468-5 g
2-(5-Carboxy-2-fluorophenyl)benzoic acid, 95%; .
1261911-21-0 95%
5g
€1159.00 2023-04-26
abcr
AB318468-5g
2-(5-Carboxy-2-fluorophenyl)benzoic acid, 95%; .
1261911-21-0 95%
5g
€1159.00 2025-03-19

Additional information on 3-(2-carboxyphenyl)-4-fluorobenzoic Acid

Recent Advances in the Study of 3-(2-carboxyphenyl)-4-fluorobenzoic Acid (CAS: 1261911-21-0)

3-(2-carboxyphenyl)-4-fluorobenzoic Acid (CAS: 1261911-21-0) is a fluorinated benzoic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent investigations due to its potential applications in drug development and medicinal chemistry. The presence of both carboxyl and fluorine groups in its structure makes it a promising candidate for the design of novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

Recent studies have focused on the synthesis and characterization of 3-(2-carboxyphenyl)-4-fluorobenzoic Acid, with an emphasis on optimizing its chemical properties for enhanced bioavailability and stability. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the compound's structure and purity. Additionally, computational modeling has been utilized to predict its interactions with biological targets, providing valuable insights into its mechanism of action.

One of the key findings from recent research is the compound's potential as a building block for the development of small-molecule inhibitors. Preliminary in vitro studies have demonstrated its ability to modulate the activity of specific enzymes involved in inflammatory pathways, suggesting its utility in the treatment of chronic inflammatory diseases. Furthermore, its fluorinated aromatic ring has been shown to enhance binding affinity to certain protein targets, making it a valuable scaffold for drug design.

In the context of drug delivery, 3-(2-carboxyphenyl)-4-fluorobenzoic Acid has been explored as a linker molecule in prodrug formulations. Its carboxyl groups facilitate conjugation with therapeutic agents, enabling controlled release upon enzymatic cleavage. This approach has shown promise in improving the pharmacokinetic profiles of existing drugs, thereby reducing side effects and enhancing therapeutic efficacy.

Despite these advancements, challenges remain in the large-scale synthesis and clinical translation of 3-(2-carboxyphenyl)-4-fluorobenzoic Acid. Current research efforts are directed toward addressing these limitations, with a focus on developing cost-effective and scalable synthetic routes. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the compound's transition from the laboratory to clinical applications.

In conclusion, 3-(2-carboxyphenyl)-4-fluorobenzoic Acid (CAS: 1261911-21-0) represents a promising candidate for drug development, with its unique chemical properties offering multiple avenues for therapeutic innovation. Ongoing research is likely to uncover additional applications and refine its role in modern medicine, making it a compound of significant interest to the chemical biology and pharmaceutical communities.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.